Cas no 43024-70-0 (Ethyl 7-chloropyrazolo[1,5-a]pyrimidine-6-carboxylate)

• Product Name: Ethyl 7-chloropyrazolo[1,5-a]pyrimidine-6-carboxylate
• CAS No: 43024-70-0
• MF: C₉H₈ClN₃O₂
• MW: 225.631720542908
• MDL: MFCD11973833
• CID: 1011621
• PubChem ID: 10489397
• Update Time: 2025-09-19

Ethyl 7-chloropyrazolo[1,5-a]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-chloropyrazolo[1,5-a]pyrimidine-6-carboxylate
• 7-chloro-pyrazolo[1,5-a]pyrimidine-6-carboxylic acid ethyl ester
• SC2861
• JHEDDGFTBNFOOK-UHFFFAOYSA-N
• PB13486
• RP09539
• ST2413065
• AX8224289
• AB0024895
• W6254
• Ethyl 7-chloropyrazolo[1,5-a]pyrimidine-6-carboxyl
• 7-Chloro-pyrazolo[1,5-a]pyrimidine-6-carboxylic aci
• J-521221
• CS-0053836
• AKOS015843473
• SCHEMBL3615280
• MFCD11973833
• AS-54633
• A872773
• Ethyl7-chloropyrazolo[1,5-a]pyrimidine-6-carboxylate
• 43024-70-0
• DB-070385
• CHEMBL79185
• DTXSID80440768
• Ethyl 7-chloropyrazolo[1,5-a]pyrimidine-6-carboxylat

• MDL： MFCD11973833
• Inchi： 1S/C9H8ClN3O2/c1-2-15-9(14)6-5-11-7-3-4-12-13(7)8(6)10/h3-5H,2H2,1H3
• InChI Key： JHEDDGFTBNFOOK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)C=NC2=CC=NN21

Computed Properties

• Exact Mass: 225.03100
• Monoisotopic Mass: 225.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5
• XLogP3: 1.5

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.47
• PSA: 56.49000
• LogP: 1.55940

Ethyl 7-chloropyrazolo[1,5-a]pyrimidine-6-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：2-8 °C